(R)-1-(4-Iodo-5-methoxy-2-nitrophenyl)-2,2-dimethylpropan-1-ol

• IUPAC Name: (1R)-1-(4-iodo-5-methoxy-2-nitrophenyl)-2,2-dimethylpropan-1-ol
• InChI: InChI=1S/C12H16INO4/c1-12(2,3)11(15)7-5-10(18-4)8(13)6-9(7)14(16)17/h5-6,11,15H,1-4H3/t11-/m0/s1
• InChI Key: ZLADVZVZFILTLD-NSHDSACASA-N
• Canonical SMILES: CC(C)(C)C(C1=CC(=C(C=C1[N+](=O)[O-])I)OC)O
• Isomeric SMILES: CC(C)(C)[C@H](C1=CC(=C(C=C1[N+](=O)[O-])I)OC)O
• Molecular Formula: C12H16INO4
• Molecular Weight: 365.16 g/mol

Description

“®-1-(4-Iodo-5-methoxy-2-nitrophenyl)-2,2-dimethylpropan-1-ol” is a chemical compound with the CAS Number: 1956436-50-2. It has a molecular weight of 365.17. The compound is solid at room temperature and is stored in a refrigerator.

Molecular Structure Analysis

The InChI code for the compound is 1S/C12H16INO4/c1-12(2,3)11(15)7-5-10(18-4)8(13)6-9(7)14(16)17/h5-6,11,15H,1-4H3/t11-/m0/s1. This code represents the compound’s molecular structure, including the arrangement of atoms and the bonds between them.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 365.17. The compound is stored in a refrigerator.

Scientific Research Applications

Synthesis and Characterization of Nitracaine

Nitracaine, synthesized using 3-(diethylamino)-2,2-dimethylpropan-1-ol, represents an example of the chemical manipulation and synthesis of novel compounds for research purposes. The study emphasizes the synthesis, characterization, and in vitro metabolism, highlighting the chemical versatility and potential applications of such compounds in developing new psychoactive substances for research (Power et al., 2014).

Development of Metal-free Fluorescent Probe for Nitroxyl

The creation of a metal-free and reductant-resistant fluorescent imaging probe for nitroxyl in living cells showcases the application of novel chemical entities in biological imaging. This work demonstrates the application of innovative chemical design to solve specific challenges in live-cell imaging (Kawai et al., 2013).

Nitroxide-Mediated Photopolymerization

The development of new compounds for nitroxide-mediated photopolymerization points to applications in materials science, particularly in the development of polymers with specific characteristics. This research highlights the role of chemical synthesis in advancing technologies in material science (Guillaneuf et al., 2010).

Synthesis of Carbazomycin B

The detailed synthesis process for Carbazomycin B, which involves radical arylation of benzene, exemplifies the use of chemical synthesis in the discovery and development of natural product analogs for various applications. This type of research underpins the discovery of new molecules with potential therapeutic or other applications (Crich & Rumthao, 2004).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, and causes serious eye irritation. The precautionary statements associated with the compound are P261, P305, P338, and P351.